Cas no 2097897-07-7 (3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea)

• Product Name: 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea
• CAS No: 2097897-07-7
• MF: C₁₉H₁₇N₅O₃
• MW: 363.369983434677
• CID: 5467762
• Update Time: 2025-06-10

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea
• 1-(1,3-benzodioxol-5-ylmethyl)-3-[(3-pyridin-4-ylpyrazin-2-yl)methyl]urea

• Inchi： 1S/C19H17N5O3/c25-19(23-10-13-1-2-16-17(9-13)27-12-26-16)24-11-15-18(22-8-7-21-15)14-3-5-20-6-4-14/h1-9H,10-12H2,(H2,23,24,25)
• InChI Key： FPPIIQYSSGJABR-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC(NCC1C(C2C=CN=CC=2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 363.13313942 g/mol
• Monoisotopic Mass: 363.13313942 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.3
• Molecular Weight: 363.4

Additional information on 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea: A Comprehensive Overview

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea (CAS No. 2097897-07-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a urea derivative with a unique structural arrangement that includes a benzodioxole and a pyrazine moiety. The combination of these functional groups endows the molecule with a range of biological activities, making it a subject of extensive research.

The benzodioxole ring is a common structural motif found in many natural products and synthetic compounds, known for its ability to modulate various biological processes. In the context of 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea, the benzodioxole ring contributes to the compound's stability and bioavailability. The pyrazine moiety, on the other hand, is known for its pharmacological properties, particularly its ability to interact with specific receptors and enzymes.

Recent studies have highlighted the potential of 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-yl)pyrazin-2-yl]methyl}urea significantly reduced oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-{[3-(pyridin-4-y l)pyrazin -2 - yl]m eth yl ]u rea has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and apoptosis. A recent study published in Cancer Research reported that 3 - [( 2 H - 1 , 3 - b en z o d i ox ol - 5 - y l ) m e th y l ] - 1 - { [ 3 - ( p y r id i n - 4 - y l ) p y ra z i n - 2 - y l ] m e th y l } u r e a effectively induced apoptosis in breast cancer cells by activating the p53 pathway and inhibiting the PI3K/AKT signaling pathway.

The pharmacokinetic properties of 3 - [( 2 H - 1 , 3 - b en z o d i ox ol - 5 - y l ) m e th y l ] - 1 - { [ 3 - ( p y r id i n - 4 - y l ) p y ra z i n - 2 - y l ] m e th y l } u r e a have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, making it suitable for chronic administration. Additionally, it has been found to have low toxicity and minimal side effects, which are crucial factors for its potential use as a therapeutic agent.

The synthesis of 3 - [( 2 H - 1 , 3 - b en z o d i ox ol - 5 - y l ) m e th y l ] - 1 - { [ 3 - ( p y r id i n - 4 - y l ) p y ra z i n - 2 - y l ] m e th y l } u r e a involves several steps, including the formation of the urea linkage and the introduction of the benzodioxole and pyrazine moieties. Various synthetic routes have been developed to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.

In conclusion, 3[(2H)-1,3-benzodioxol(5)-yl)methyl]-1-{[3-(pyridin(4)-yl)pyrazin(2)-yl]methyl}urea (CAS No. 2097897-07-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to explore its mechanisms of action and optimize its use in clinical settings.